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Compound of Interest

Compound Name: 2-Chlorobutyric acid

Cat. No.: B1581645

An In-depth Technical Guide to the Physical Properties of 2-Chlorobutanoic Acid

For researchers, scientists, and professionals in drug development, a thorough understanding
of the physicochemical properties of chemical entities is fundamental. This guide provides a
detailed overview of the boiling point and density of 2-Chlorobutanoic acid, including
experimental protocols for their determination.

Physical Properties of 2-Chlorobutanoic Acid

2-Chlorobutanoic acid is a halogenated carboxylic acid with the chemical formula C4H7CIOs2. Its
physical properties are crucial for handling, reaction setup, and purification processes.

Quantitative Data Summary

The boiling point and density of 2-Chlorobutanoic acid have been reported in various sources.
It is important to note that the boiling point is significantly dependent on the ambient pressure.
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Physical Property Value Conditions
Boiling Point 90-92 °C at 12 mmHg
109.5 °C at 24 Torr

Presumed at atmospheric
171-172 °C pressure for (2S)-2-

chlorobutanoic acid[1]

203.2+13.0°C

Predicted at 760 mmHg[2]

Density 1.190 g/mL at 20 °C[3][4]
1.189 g/cm3 at 25 °C[5][6]

1.190 g/mL General[7]

1,253 glems for (2S)-2-chlorobutanoic

acid[1]

Experimental Protocols

Detailed and precise experimental procedures are critical for obtaining reliable physical

property data. The following are standard laboratory protocols for the determination of boiling

point and density.

Determination of Boiling Point (Micro-Reflux Method)

This method is suitable when a small amount of the sample is available.

Apparatus:

Thermometer (-10 to 200 °C)

Heating block or oil bath

Small test tube (e.g., 10 x 75 mm)

Magnetic stirrer and a small stir bar
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Clamps and stand

Procedure:

Place approximately 0.5 mL of 2-Chlorobutanoic acid into the small test tube and add a
magnetic stir bar.[5]

Position the test tube in the heating block or oil bath on a magnetic stirrer.

Clamp a thermometer so that the bulb is positioned about 1 cm above the surface of the
liquid.[5]

Begin stirring gently and heat the apparatus.

Observe the sample until it begins to boil and a ring of refluxing condensate is visible on the
walls of the test tube.

Adjust the heating so that the reflux ring is stable at the level of the thermometer bulb.

The stable temperature reading on the thermometer is the boiling point of the liquid at the
current atmospheric pressure.

Record the ambient atmospheric pressure. For comparison with literature values, the boiling
point can be corrected to standard pressure (760 mmHg).

Determination of Density (Pycnometer Method)

The pycnometer method is a precise technique for determining the density of a liquid.[8]

Apparatus:

Pycnometer (a small glass flask with a fitted ground glass stopper with a capillary tube)
Analytical balance (accurate to £0.0001 g)
Constant temperature water bath

Distilled water
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e 2-Chlorobutanoic acid sample

Procedure:

e Thoroughly clean and dry the pycnhometer and its stopper.

o Accurately weigh the empty, dry pycnometer on an analytical balance (mass M1).

« Fill the pycnometer with distilled water and insert the stopper, ensuring any excess water is
expelled through the capillary.

» Place the filled pycnometer in a constant temperature water bath set to a specific
temperature (e.g., 20 °C or 25 °C) until thermal equilibrium is reached.

* Remove the pycnometer from the bath, carefully dry the exterior, and weigh it (mass Mz).
o Empty and dry the pycnometer completely.

« Fill the pycnometer with 2-Chlorobutanoic acid, stopper it, and bring it to the same constant
temperature in the water bath.

o Dry the exterior of the pycnometer and weigh it (mass Ms).
e The density of 2-Chlorobutanoic acid is calculated using the following formula:
Density of sample = [(Ms - M1) / (M2 - M1)] * Density of water at the experimental temperature

Visualized Experimental Workflow

The following diagram illustrates the logical flow of the experimental procedures for determining
the boiling point and density of 2-Chlorobutanoic acid.

Experimental Workflow Diagram

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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